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Compound of Interest

Compound Name: 4-Aminobutan-2-one

Cat. No.: B1611400 Get Quote

This technical guide provides a concise overview of 4-Aminobutan-2-one, a chemical

compound of interest to researchers, scientists, and professionals in drug development. This

document outlines its fundamental chemical identifiers.

Chemical Identity
Identifier Value

IUPAC Name 4-aminobutan-2-one[1]

CAS Number 23645-04-7[1][2]

Molecular Formula C4H9NO[1][2]

Synonyms 4-Amino-butan-2-one, 2-Butanone, 4-amino-[1]

The hydrochloride salt of this compound, 4-Aminobutan-2-one hydrochloride, is also

commonly referenced and has the CAS numbers 92901-20-7 and 21419-24-9[3][4][5].

Experimental Protocols and Signaling Pathways
Detailed experimental protocols and specific signaling pathways involving 4-Aminobutan-2-
one are highly specific and typically found within peer-reviewed scientific literature. Due to the

nature of general web search, providing detailed, validated experimental methodologies and

comprehensive signaling pathway diagrams with the required level of technical depth is beyond

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1611400?utm_src=pdf-interest
https://www.benchchem.com/product/b1611400?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Aminobutan-2-one
https://pubchem.ncbi.nlm.nih.gov/compound/4-Aminobutan-2-one
https://www.chembk.com/en/chem/4-Aminobutan-2-one
https://pubchem.ncbi.nlm.nih.gov/compound/4-Aminobutan-2-one
https://www.chembk.com/en/chem/4-Aminobutan-2-one
https://pubchem.ncbi.nlm.nih.gov/compound/4-Aminobutan-2-one
https://www.benchchem.com/product/b1611400?utm_src=pdf-body
https://www.sigmaaldrich.com/GB/en/product/bldpharmatech/bl3h160c46c9?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/4-Aminobutan-2-one-hydrochloride
https://www.bldpharm.com/products/92901-20-7.html
https://www.benchchem.com/product/b1611400?utm_src=pdf-body
https://www.benchchem.com/product/b1611400?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1611400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


the scope of this format. For accurate and in-depth protocols, researchers are advised to

consult specialized scientific databases and publications.

To illustrate a generalized workflow for compound analysis, the following diagram outlines a

typical process from compound identification to pathway analysis.
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A generalized workflow for chemical compound analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1611400?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1611400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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